Cas no 1248703-81-2 (4-(chloromethyl)-1-[(2,5-dimethylphenyl)methyl]-1h-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-[(2,5-dimethylphenyl)methyl]-1h-1,2,3-triazole
• CAS No: 1248703-81-2
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 5557431
• Update Time: 2025-06-29

4-(chloromethyl)-1-[(2,5-dimethylphenyl)methyl]-1h-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-[(2,5-dimethylphenyl)methyl]-1h-1,2,3-triazole

• Inchi： 1S/C12H14ClN3/c1-9-3-4-10(2)11(5-9)7-16-8-12(6-13)14-15-16/h3-5,8H,6-7H2,1-2H3
• InChI Key： NNVAQWWBBNZMAC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=CC=C2C)C=C(CCl)N=N1

Additional information on 4-(chloromethyl)-1-[(2,5-dimethylphenyl)methyl]-1h-1,2,3-triazole

4-(Chloromethyl)-1-[(2,5-Dimethylphenyl)methyl]-1H-1,2,3-Triazole: A Comprehensive Overview

The compound with CAS No. 1248703-81-2, known as 4-(chloromethyl)-1-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a chloromethyl group and a dimethylphenylmethyl substituent. The triazole core is a heterocyclic aromatic compound that is widely used in various applications due to its stability and reactivity.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing functional polymers and hybrid materials. The chloromethyl group attached to the triazole ring provides a reactive site for further chemical modifications, enabling the creation of tailored materials with specific properties such as enhanced mechanical strength or improved thermal stability.

The dimethylphenylmethyl substituent adds another layer of complexity to this molecule. This group not only contributes to the molecule's stability but also introduces steric effects that can influence its reactivity and solubility properties. These characteristics make it an attractive candidate for applications in drug delivery systems and catalysis.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

From an environmental perspective, the compound's biodegradability and toxicity profiles are currently under investigation. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, which is promising for its potential use in sustainable chemical processes.

Looking ahead, the versatility of 4-(chloromethyl)-1-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole opens up exciting possibilities for its application in emerging technologies such as nanotechnology and green chemistry. Its ability to act as both a precursor for functional materials and a catalyst in organic reactions positions it as a key player in the development of next-generation chemical systems.